Online preconcentration of nickel(ii) in textile effluent and soil samples by SDS coated alumina modified with dithizone mini-column coupled with FAAS

Analytical Methods Pub Date: 2013-06-10 DOI: 10.1039/C3AY40350E

Abstract

A simple, sensitive and low cost, flow injection time-based method was developed for on-line preconcentration and determination of nickel in textile effluent and soil samples. At the optimum pH, the nickel was retained on the sodium dodecyl sulphate coated alumina modified with dithizone, and subsequently eluted with HCl and determined by flame atomic absorption spectrometry. At a sample frequency of 30 h−1 and a 60 s preconcentration time, the enhancement factor was 100 and the detection limit was 0.54 μg L−1 (3σ). The accuracy of the developed method is sufficient and evaluated with spiked environmental samples.

Graphical abstract: Online preconcentration of nickel(ii) in textile effluent and soil samples by SDS coated alumina modified with dithizone mini-column coupled with FAAS
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